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Compound of Interest

Compound Name: Isocymorcin

Cat. No.: B15290545 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides detailed procedures for

the proper disposal of Isocymorcin, a compound requiring careful management due to its

potential health and environmental hazards. Adherence to these guidelines is crucial for

maintaining laboratory safety and regulatory compliance.

Isocymorcin Chemical and Hazard Profile
Understanding the properties and hazards of Isocymorcin is the first step in its safe

management.
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Property Value

CAS Number 4389-63-3

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.217 g/mol

Synonyms

p-Cymene-3,5-diol, 5-Methyl-2-(1-

methylethyl)-1,3-benzenediol, 2-Isopropyl-5-

methylbenzene-1,3-diol

Appearance Neat

Hazard Statements

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, Toxic if inhaled,

May cause drowsiness or dizziness, Suspected

of causing cancer, Suspected of damaging

fertility or the unborn child, Causes damage to

organs (Liver, Kidney) through prolonged or

repeated exposure if swallowed, Harmful to

aquatic life.

Isocymorcin Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal

of Isocymorcin waste.
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Waste Classification & Segregation

Bulk Waste Disposal Trace Waste Disposal

Final Disposal

Isocymorcin Waste Generated
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Caption: Logical workflow for the safe disposal of Isocymorcin waste.
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Detailed Disposal Protocols
The following step-by-step procedures are based on general best practices for hazardous

chemical waste disposal and should be adapted to comply with all local, state, and federal

regulations.

Personal Protective Equipment (PPE)
Before handling Isocymorcin in any form, including for disposal, it is imperative to wear

appropriate personal protective equipment (PPE).[1] This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Tightly fitting safety goggles with side-shields.[1]

Body Covering: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhaling vapors or aerosols.[1]

Waste Classification and Segregation
Proper segregation of hazardous waste is critical. Isocymorcin waste should be categorized

as either "bulk" or "trace" chemotherapy/cytotoxic waste.[2]

Bulk Isocymorcin Waste: This includes any amount of the pure compound, concentrated

solutions, or materials contaminated with more than 3% of the original weight of the

Isocymorcin.[2] Examples include unused product, heavily contaminated labware, and spill

cleanup materials.

Trace Isocymorcin Waste: This consists of items that are "RCRA empty," meaning they

contain less than a 3% residual amount of the drug.[2] This typically includes items like

empty vials, IV bags, tubing, and lightly contaminated PPE such as gloves and gowns.[2]

Disposal Procedure for Bulk Isocymorcin Waste
Container: Place all bulk Isocymorcin waste into a designated, leak-proof, and clearly

labeled BLACK RCRA-rated hazardous waste container.[2]
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Labeling: The container must be labeled with the words "Hazardous Waste" and the specific

chemical name, "Isocymorcin."

Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste container by a licensed

hazardous waste disposal company. Do not dispose of bulk Isocymorcin down the drain or

in regular trash.

Disposal Procedure for Trace Isocymorcin Waste
Container: Place all trace Isocymorcin waste into a designated, leak-proof, and clearly

labeled YELLOW trace chemotherapy waste container.[2]

Labeling: The container should be clearly marked as "Trace Chemotherapy Waste" or

"Cytotoxic Waste."

Storage: Store the sealed container in a designated biohazardous or chemotherapy waste

collection area.

Disposal: Trace chemotherapy waste is typically disposed of through incineration by a

specialized waste management service.[2]

Note: It is permissible to dispose of trace waste in a bulk hazardous waste container (black

bin), but bulk waste must never be placed in a trace waste container (yellow bin).[2]

Spill Management
In the event of an Isocymorcin spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material, such as Chemizorb®, to contain and collect the spill.

Clean: Carefully collect the absorbent material and any contaminated debris.
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Dispose: Place all cleanup materials into a sealed, labeled hazardous waste container for

bulk chemical waste.

Decontaminate: Clean the spill area thoroughly.

Emergency Procedures
If Inhaled: Move the person to fresh air. If breathing has stopped, administer artificial

respiration. Seek immediate medical attention.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of soap and water.

In Case of Eye Contact: Rinse thoroughly with plenty of water. Remove contact lenses if

present and easy to do so. Seek immediate medical attention from an ophthalmologist.

If Swallowed: Rinse mouth with water. Call a poison control center or doctor for treatment

advice.

Disclaimer: This information is intended as a guide and does not replace the need to consult

the official Safety Data Sheet (SDS) for Isocymorcin and to comply with all applicable

institutional, local, state, and federal waste disposal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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